Cas no 124107-38-6 (3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt)

3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt structure
124107-38-6 structure
Product Name:3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt
CAS No:124107-38-6
MF:C26H39NO5S
MW:477.656566858292
CID:2084800
PubChem ID:72277
Update Time:2025-09-26

3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt Chemical and Physical Properties

Names and Identifiers

    • 3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt
    • MRONXFCVCNETJP-AWZBIKFLSA-N
    • BCBcMAP01_000207
    • Sunphenon EGC
    • Epigallocatechin, primary pharmaceutical reference standard
    • 970-74-1
    • 124107-38-6
    • GLXC-13576
    • 1-epi-3',4',5,5',7-Pentahydroxy-3-Flavan
    • KBio2_006422
    • epigallocatechin-(-)
    • CHEBI:42255
    • (-)-epigallocatechol;3,3?,4?,5,5?,7-flavanhexol;5,7-triol,3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-2h-1-benzopyran-(2r-cis
    • epi-Gallocatechin
    • SCHEMBL19553
    • 7Z197MG6QL
    • (-)-cis-3,3',4',5,5',7-Hexahydroxyflavane
    • Q-200003
    • Epigallocatechol
    • NCGC00179131-01
    • KBio1_001309
    • Spectrum2_000703
    • MFCD00075939
    • EGC, (-)-EPIGALLOCATECHIN
    • 2H-1-Benzopyran-3,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-cis)-
    • AKOS015965244
    • (-)-EPIGALLOCATECHIN(EGC) (CONSTITUENT OF POWDERED DECAFFEINATED GREEN TEA EXTRACT)
    • Epigallocatechin 1000 microg/mL in Acetonitrile
    • DivK1c_006365
    • CS-3762
    • cis-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
    • Q3044728
    • (-)-Epigallocatechin, >=95% (HPLC), from green tea
    • Spectrum3_000248
    • 2,3-cis-epigallocatechin
    • (-)-epi-Gallocatechin
    • SDCCGMLS-0066479.P001
    • (2R,3R)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-2H-chromene-3,5,7-triol
    • EGC
    • E1084
    • 2H-1-Benzopyran-3,5,7-triol, 3,4-dihydro-2-(3,4,5-trihydroxyphenyl)-, (2R-cis)-
    • KBio2_001286
    • SMP1_000114
    • (-)-Epigallocatechin, analytical standard
    • (-)-EGC
    • (-)-cis-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-1(2H)-benzopyran-3,5,7-triol
    • (-)-Epigallocatechin/EGC
    • SPBio_000885
    • (-)-Epigallocatechin from green tea
    • BDBM50187665
    • Spectrum5_000889
    • (2R,3R)-2-(3,4,5-trihydroxyphenyl)chroman-3,5,7-triol
    • DTXCID501030643
    • Epigallocatechin
    • BSPBio_001636
    • Q51617505
    • (-)-Epigallocatechin(EGC)
    • CCG-38353
    • (3,3',4',5,5',7-Hexahydroxyflavan)
    • SR-05000002564-1
    • UNII-7Z197MG6QL
    • (2R,3R)-2-(3,4,5-trihydroxyphenyl)chromane-3,5,7-triol
    • GTPL12461
    • NCI60_026204
    • NCGC00179131-02
    • CHEMBL47386
    • (-)-cis-3,3',4',5,5',7-Hexahydroxyflavan
    • epigallocatechin (egc)
    • (-) epigallocatechin
    • HY-N0225
    • (-)-3,5,7,3',4',5'-Hexahydroxylflavan
    • C24E9F59-8F06-44E2-B2DE-FF132A8774F3
    • KBioSS_001286
    • Spectrum_000806
    • rel-(2R,3R)-2-(3,4,5-Trihydroxyphenyl)chromane-3,5,7-triol
    • Antiscurvy factor C2
    • KBio3_001136
    • Epigallocatechin;EGC;L-Epigallocatechin
    • AC-394
    • Spectrum4_000950
    • DB03823
    • KBioGR_001540
    • KBio2_003854
    • s3922
    • NSC674039
    • 1ST40119
    • (-)-Epigallocatechol
    • Antiscurvy factor C(sub 2)
    • (-)cis-2-(3,4,5-Trihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,5,7-triol
    • 188819-07-0
    • l-Epigallocatechol
    • (-)-Epigallocatechin
    • 3,3',4',5,5',7-Flavanhexol
    • 2-(3,4,5-TRIHYDROXY-PHENYL)-CHROMAN-3,5,7-TRIOL
    • NSC-674039
    • Galloepicatechin
    • 2H-1-BENZOPYRAN-3,5,7-TRIOL, 3,4-DIHYDRO-2-(3,4,5-TRIHYDROXYPHENYL)-, (2R,3R)-
    • NS00014558
    • SpecPlus_000269
    • DS-5807
    • SR-05000002564
    • NSC 674039
    • Factor C2 (antiscurvy)
    • LMPK12020004
    • (2R,3R)-3,4-Dihydro-2-(3,4,5-trihydroxyphenyl)-2H-1-benzopyran-3,5,7-triol
    • (-)-3,3',4',5,5',7-Flavanhexol
    • DTXSID40891550
    • L-Epigallocatechin
    • (-)EPIGALLOCATECHIN
    • 3beta-Hydroxy-5alpha-pregnan-20-one Sulfate Pyridine Salt
    • SPECTRUM205113
    • CCRIS 5441
    • Inchi: 1S/C21H34O5S.C5H5N/c1-13(22)17-6-7-18-16-5-4-14-12-15(26-27(23,24)25)8-10-20(14,2)19(16)9-11-21(17,18)3;1-2-4-6-5-3-1/h14-19H,4-12H2,1-3H3,(H,23,24,25);1-5H/t14-,15-,16-,17+,18-,19-,20-,21+;/m0./s1
    • InChI Key: MRONXFCVCNETJP-AWZBIKFLSA-N
    • SMILES: S(=O)(=O)(O[H])O[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]([H])(C1([H])[H])C([H])([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@]([H])(C(C([H])([H])[H])=O)[C@@]3(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]12[H].N1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

  • Exact Mass: 306.07395278g/mol
  • Monoisotopic Mass: 306.07395278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • Melting Point: 202-205°C
  • Solubility: DMSO (Slightly), Methanol (Slightly)

3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt Security Information

3β-Hydroxy-5α-pregnan-20-one Sulfate Pyridine Salt Pricemore >>

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